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Compound of Interest

Compound Name: 1-Bromodecane

Cat. No.: B1670165 Get Quote

For laboratory professionals engaged in research and development, ensuring a safe

environment is paramount. This guide provides immediate, essential safety and logistical

information for the handling and disposal of 1-Bromodecane (CAS No. 112-29-8), a

combustible liquid that requires careful management. Adherence to these protocols is critical

for personal safety and regulatory compliance.

Hazard Summary & Key Safety Data
1-Bromodecane is classified as a hazardous chemical that can cause skin and eye irritation,

and may cause respiratory irritation if inhaled.[1][2][3] It is also very toxic to aquatic life with

long-lasting effects.[4][5] The following table summarizes key quantitative data essential for its

safe handling.
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Property Value Source(s)

Molecular Formula C₁₀H₂₁Br

Molecular Weight 221.18 g/mol

Appearance Colorless to light yellow liquid [1][2]

Melting Point -29.6 °C / -21.3 °F [2]

Boiling Point
238 °C / 460.4 °F @ 760

mmHg
[2]

Flash Point 94 °C / 201.2 °F [1][2]

Density 1.060 g/mL at 25 °C [2][4]

Solubility Insoluble in water [4]

Incompatibilities
Strong oxidizing agents, strong

bases
[1]

Personal Protective Equipment (PPE): Your First Line of
Defense
Appropriate personal protective equipment is mandatory to prevent exposure when handling 1-
Bromodecane.
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Body Part PPE Recommendation
Rationale and Best
Practices

Eyes/Face

Safety glasses with side-

shields conforming to EN166

or OSHA 29 CFR 1910.133.[1]

[4]

To protect against splashes

and vapors.

Hands

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber,

minimum layer thickness: 0.4

mm).[4][6]

Inspect gloves for integrity

before each use. Use proper

glove removal technique to

avoid skin contact with the

outer surface.[4][5] Dispose of

contaminated gloves after use.

[4][5]

Body

A flame-retardant lab coat or

impervious protective clothing.

[5][6]

To prevent skin exposure from

accidental splashes.[1][6]

Respiratory

Use only in a well-ventilated

area or under a chemical fume

hood.[1][4] Respiratory

protection is not typically

required under normal use

conditions with adequate

ventilation.[2][5] For nuisance

exposures, use type OV/AG

(US) or type ABEK (EU EN

14387) respirator cartridges.[5]

To minimize inhalation of

vapors.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of 1-Bromodecane in the laboratory.

1. Pre-Operational Checks:

Ensure a chemical spill kit is readily accessible.
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Verify that an eyewash station and safety shower are unobstructed and functional.[1]

Confirm the chemical fume hood is operating correctly.

Clear the work area of all incompatible materials, such as strong oxidizing agents and strong

bases.[6]

2. Handling Procedure:

Conduct all transfers and manipulations of 1-Bromodecane inside a chemical fume hood to

minimize vapor inhalation.[6]

Avoid direct contact with skin and eyes.[3][4]

Keep the container tightly closed when not in use to prevent the release of vapors.[1][4]

Wash hands thoroughly with soap and water after handling and before breaks.[4][5]

3. Post-Handling Decontamination:

Wipe down the work surface and any contaminated equipment with an appropriate solvent.

Properly doff PPE, removing gloves last using the correct technique to avoid contaminating

your hands.[6]

Dispose of contaminated disposable PPE as hazardous waste.

Wash hands thoroughly with soap and water.[6]

Emergency Protocols: Spills and First Aid
Accidents require a swift and informed response.

Spill Control Plan
For small spills (less than 1 liter):

Evacuate and Ventilate: Ensure adequate ventilation and evacuate non-essential personnel

from the immediate area.[5]
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Don PPE: Wear the full personal protective equipment outlined in the table above.

Contain and Absorb: Absorb the spill with an inert, non-combustible material such as

vermiculite, sand, or earth.[1][3]

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a suitable, labeled, and closed container for hazardous waste.[4]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of all contaminated materials, including cleaning supplies and PPE, as

hazardous waste.[4]

For large spills:

Immediately evacuate the laboratory and call for emergency assistance.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[1][2]

Skin Contact

Remove contaminated clothing and shoes.

Immediately wash the affected skin with soap

and plenty of water for at least 15 minutes.[1]

Seek medical attention if irritation develops or

persists.[2][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][6] Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water.[4][5]

Never give anything by mouth to an

unconscious person.[1][5] Seek immediate

medical attention.[1]

Disposal Plan: Managing 1-Bromodecane Waste
The disposal of 1-Bromodecane and associated waste must be handled as hazardous

material.

1. Waste Segregation:

Designate a specific, compatible, and leak-proof waste container exclusively for halogenated

organic liquids.

Crucially, do not mix 1-Bromodecane waste with non-halogenated solvents, aqueous waste,

or other incompatible chemicals.[4]

2. Container Management:
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As soon as the first drop of waste is added, affix a hazardous waste label to the container.

The label must clearly state "Hazardous Waste" and the full chemical name, "1-
Bromodecane."

Keep the container tightly closed at all times, except when adding waste.

Do not fill the container beyond 90% capacity to allow for expansion.

3. Storage and Disposal:

Store the sealed and labeled waste container in a designated, well-ventilated satellite

accumulation area, away from sources of ignition.

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company.[4][5]

Handle uncleaned, empty containers as you would the product itself.[4]
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1-Bromodecane: Safe Handling and Disposal Workflow

Preparation

Handling

Emergency Response

Waste Management

Risk Assessment

Select & Inspect PPE

Prepare Work Area

Chemical Handling
(in Fume Hood)

Decontaminate & Doff PPESpill Event

Segregate Halogenated Waste

First Aid Spill Control

Label & Manage Container

Dispose via Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Bromodecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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